Cas no 1233693-23-6 (Boronic acid, B-(3,4-diaminophenyl)-)

• Product Name: Boronic acid, B-(3,4-diaminophenyl)-
• CAS No: 1233693-23-6
• MF: C₆H₉BN₂O₂
• MW: 151.958861112595
• CID: 6113909
• PubChem ID: 91882645
• Update Time: 2025-06-14

Boronic acid, B-(3,4-diaminophenyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(3,4-diaminophenyl)-
• 3,4-diaminophenylboronic acid
• FT-0707437
• 1233693-23-6
• EN300-4258728
• (3,4-diaminophenyl)boronic acid

• Inchi： 1S/C6H9BN2O2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,10-11H,8-9H2
• InChI Key： UUMKCKUGEFKNTJ-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N)C(N)=C1)(O)O

Computed Properties

• Exact Mass: 152.0757077g/mol
• Monoisotopic Mass: 152.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 434.2±55.0 °C(Predicted)
• pka: 8.74±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Boronic acid, B-(3,4-diaminophenyl)-

Recent Advances in Boronic Acid, B-(3,4-diaminophenyl)- (CAS: 1233693-23-6) for Biomedical Applications

Boronic acid derivatives have garnered significant attention in the field of chemical biology and medicinal chemistry due to their unique reactivity and versatility in drug design. Among these, Boronic acid, B-(3,4-diaminophenyl)- (CAS: 1233693-23-6) has emerged as a promising candidate for various biomedical applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and therapeutic potential.

Recent studies highlight the role of Boronic acid, B-(3,4-diaminophenyl)- as a key intermediate in the development of protease inhibitors, particularly targeting serine proteases such as thrombin and trypsin. Its ability to form reversible covalent bonds with hydroxyl groups in enzyme active sites makes it a valuable scaffold for designing potent and selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating enzyme activity with nanomolar affinity, paving the way for novel anticoagulant therapies.

In addition to its protease inhibition properties, this boronic acid derivative has shown potential in cancer therapy. Research conducted by the National Cancer Institute revealed its ability to inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling pathways. The compound's dual functionality—acting as both a signaling modulator and a covalent binder—enhances its therapeutic profile, offering a multi-pronged approach to tumor suppression.

The synthesis of Boronic acid, B-(3,4-diaminophenyl)- has also seen advancements, with recent protocols emphasizing greener methodologies. A 2024 ACS Sustainable Chemistry & Engineering paper detailed a solvent-free mechanochemical synthesis route, achieving yields exceeding 85% while minimizing environmental impact. This innovation addresses scalability challenges previously associated with traditional solution-phase synthesis.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of this compound. Its relatively high hydrophilicity limits membrane permeability, necessitating further structural modifications. Current research focuses on prodrug strategies and nanoparticle-based delivery systems to enhance bioavailability, as evidenced by ongoing clinical trials (Phase I/II) listed in the NIH database.

In conclusion, Boronic acid, B-(3,4-diaminophenyl)- represents a versatile molecular scaffold with demonstrated efficacy in enzyme inhibition and cancer therapy. Continued research into its structure-activity relationships and delivery mechanisms will be crucial for translating these findings into clinical applications. The compound's unique chemical properties position it as a valuable tool for addressing unmet medical needs in thrombosis, oncology, and beyond.